Sodium 2,3,3-Trimethyl-1-(3-sulfonatopropyl)-3H-indolium-5-sulfonate

• Molecular Formula: C14H18NNaO6S2
• Molecular Weight: 383.4 g/mol
• IUPAC Name: sodium;2,3,3-trimethyl-1-(3-sulfonatopropyl)indol-1-ium-5-sulfonate
• InChI: InChI=1S/C14H19NO6S2.Na/c1-10-14(2,3)12-9-11(23(19,20)21)5-6-13(12)15(10)7-4-8-22(16,17)18;/h5-6,9H,4,7-8H2,1-3H3,(H-,16,17,18,19,20,21);/q;+1/p-1
• InChI Key: RANLTMVHUAJMKY-UHFFFAOYSA-M
• Canonical SMILES: CC1=[N+](C2=C(C1(C)C)C=C(C=C2)S(=O)(=O)[O-])CCCS(=O)(=O)[O-].[Na+]

Description

Sodium 2,3,3-Trimethyl-1-(3-sulfonatopropyl)-3H-indolium-5-sulfonate is a useful research compound. Its molecular formula is C14H18NNaO6S2 and its molecular weight is 383.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 14 g of sodium 2,3,3-trimethyl-3H-indole-5-sulfonate and 14 g 1,3-propanesultone in 100 mL dicholorobenzene was heated at 110° C. for 2 h. After it cooled down, the solvent is decanted. The resulting solid was then dissolved in 100 mL of acetonitrile, and 300 mL of ethyl acetate was added. The resulting sticky solid was again stirred in 300 mL of ethyl acetate to yield 20 g of the product.